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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NH2-PEG2-C2-Boc
(tert-butyl 3-(2-(2-aminoethoxy)ethoxy)propanoate), a bifunctional linker commonly used in the

synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates

(ADCs). Adherence to these guidelines is crucial to ensure personnel safety and maintain the

integrity of the compound.

Chemical Identification and Properties
Identifier Value Source

Chemical Name

tert-butyl 3-(2-(2-

aminoethoxy)ethoxy)propanoat

e

PubChem

Common Synonyms
NH2-PEG2-C2-Boc, Amino-

PEG2-t-butyl ester
PubChem

CAS Number 756525-95-8 PubChem

Molecular Formula C11H23NO4 PubChem

Molecular Weight 233.30 g/mol PubChem

Appearance Liquid -

Boiling Point 313.7 ± 22.0 °C at 760 mmHg -
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Hazard Identification and Classification
NH2-PEG2-C2-Boc is classified as a hazardous substance. The primary hazards are related to

skin and eye irritation.

GHS Classification:

Hazard Class Category Hazard Statement Source

Skin Irritation Category 2
H315: Causes skin

irritation
[1]

Eye Irritation Category 2
H319: Causes serious

eye irritation
[1]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention: P264, P270, P280[1]

Response: P302 + P352, P330, P332 + P313, P337 + P313, P362 + P364[1]

Safe Handling and Storage Workflow
Proper handling and storage are paramount to prevent exposure and maintain the chemical's

stability. The following workflow outlines the key steps from receipt to disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b605458?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B6249_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Safe Handling Workflow for NH2-PEG2-C2-Boc
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Diagram 1: Safe Handling Workflow for NH2-PEG2-C2-Boc
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Personal Protective Equipment (PPE)
To minimize exposure, appropriate PPE must be worn when handling NH2-PEG2-C2-Boc.

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat or chemical-resistant apron should be worn.[2]

Respiratory Protection: While not specified as required under normal handling conditions

with adequate ventilation, a respirator may be necessary for large spills or in poorly

ventilated areas.

First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[3][4]

Skin Contact

Immediately wash skin with

soap and plenty of water for at

least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, get medical attention.

[3]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

[3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Get

medical attention.

[1]

Toxicological Information
Detailed toxicological studies for NH2-PEG2-C2-Boc are not readily available in the public

domain. The hazard classification is based on data from structurally similar compounds. The

primary concerns are skin and eye irritation.

Potential Metabolic and Degradation Pathway
While specific metabolic data for NH2-PEG2-C2-Boc is not available, a plausible degradation

pathway can be inferred based on its chemical structure, which includes ether and ester

linkages, as well as a Boc-protected amine.
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Diagram 2: Plausible Degradation Pathway
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Diagram 2: Plausible Degradation Pathway

This hypothetical pathway suggests that the molecule would first undergo hydrolysis of the

ester bond, followed by the removal of the Boc protecting group under acidic conditions. The
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resulting polyethylene glycol (PEG) diamine could then be further metabolized through

oxidation of the PEG chain.

Experimental Protocols
While specific safety assessment protocols for NH2-PEG2-C2-Boc are not published, standard

methodologies for evaluating skin and eye irritation of chemicals are well-established. These

typically involve in vitro or in vivo studies following OECD (Organisation for Economic Co-

operation and Development) guidelines.

Example of a General In Vitro Skin Irritation Test Protocol (OECD TG 439):

Test System: A reconstituted human epidermis (RhE) model is used.

Procedure:

The test chemical is applied topically to the RhE tissue.

The tissue is incubated for a specified period.

After incubation, the chemical is removed by washing.

The viability of the tissue is assessed using a cell viability assay (e.g., MTT assay).

Endpoint: A chemical is identified as an irritant if the mean tissue viability is reduced below a

certain threshold (typically 50%) compared to a negative control.

Disposal Considerations
Dispose of NH2-PEG2-C2-Boc and any contaminated materials in accordance with all

applicable local, state, and federal regulations. Do not dispose of it down the drain or in the

regular trash. It should be treated as hazardous chemical waste.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is the responsibility of the user to conduct a thorough risk assessment before

handling this chemical. Always consult the most up-to-date Safety Data Sheet (SDS) from the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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